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Compound of Interest

Compound Name: 3-Methoxy-5-phenylaniline

CAS No.: 383870-84-6

Cat. No.: B3041842

Get Quote

As drug development and synthetic chemistry grow increasingly complex, the safe

management of specialized reagents like 3-Methoxy-5-phenylaniline (CAS: 383870-84-6) is

paramount to laboratory safety and environmental compliance[1]. Like most substituted

anilines, this compound presents significant occupational hazards, including acute toxicity via

dermal absorption, severe eye irritation, and long-term aquatic toxicity[2].

This guide provides researchers and environmental health and safety (EH&S) professionals

with a self-validating, scientifically grounded framework for the handling, decontamination, and

disposal of 3-Methoxy-5-phenylaniline.

Quantitative Data Summary
While specific thermodynamic hazard data for the 3-Methoxy-5-phenylaniline derivative is

limited, laboratory safety protocols mandate using the parent compound (aniline) as a

conservative baseline for flammability and reactivity modeling[3].
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Property Value Source

Chemical Name 3-Methoxy-5-phenylaniline [1]

CAS Number 383870-84-6 [1]

Molecular Formula C₁₃H₁₃NO [1]

Molecular Weight 199.25 g/mol [1]

Parent Aniline Flash Point 70°C (158°F) (Closed Cup) [3]

Parent Aniline Auto-Ignition 615°C (1139°F) [3]

*Note: Parent aniline data is provided as a conservative baseline for hazard modeling[3].

Safety and Handling Protocol
Before initiating any disposal procedures, strict adherence to engineered controls and Personal

Protective Equipment (PPE) is required.

Personal Protective Equipment (PPE): Personnel must wear chemical-resistant gloves

(specifically butyl rubber, neoprene, or Viton), tight-fitting safety goggles, and a fully-buttoned

lab coat[2][4].

Causality: Anilines are highly lipophilic and rapidly permeate standard latex or thin nitrile

gloves, leading to systemic absorption and potential methemoglobinemia[2][4].

Engineering Controls: All weighing, transfer, and disposal preparations must be conducted

within a certified chemical fume hood or a glove box[2][5].

Causality: Confining the material prevents the inhalation of airborne dust or vapors, which

are known respiratory tract irritants and suspected mutagens[2].

Spill Management and Decontamination
In the event of a small spill, immediately cover the area with an inert, dry absorbent material

such as vermiculite, dry sand, or earth[2][3].
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Causality: Aniline derivatives can be chemically reactive. Utilizing inert absorbents prevents

unintended exothermic reactions that could occur if reactive or acidic cleanup materials were

used[3].

Collect the contaminated absorbent in a sealed polyethylene container for hazardous waste

disposal[3]. For decontamination, wipe down the immediate work area with an appropriate

solvent (e.g., ethanol) followed by a thorough soap and water wash[5][6].

Causality: The organic solvent solubilizes the lipophilic 3-Methoxy-5-phenylaniline residue,

while the subsequent surfactant wash completely removes the solvent and any remaining

chemical traces from the benchtop[6].

Step-by-Step Disposal Methodologies
3-Methoxy-5-phenylaniline must be strictly managed as hazardous waste and must never be

disposed of down the drain or in the regular waste stream[3][4]. Depending on the waste

phase, follow the appropriate methodology below.

Method A: Routine Solid and Organic Waste Collection
This method applies to contaminated consumables (e.g., filter paper, weighing boats) and

organic solvent mixtures containing the compound.

Segregation: Collect all 3-Methoxy-5-phenylaniline waste in a compatible, dedicated, and

clearly labeled hazardous waste container (high-density polyethylene is recommended)[3].

Do not mix this waste with incompatible materials such as strong oxidizers, strong acids, or

strong bases[3][4].

Causality: Segregation prevents violent exothermic reactions and the potential generation

of toxic gas byproducts[4].

Labeling: Affix a completed Hazardous Waste tag immediately upon adding the first drop or

particle to the container. The label must explicitly state "Hazardous Waste: 3-Methoxy-5-
phenylaniline"[3][5].

Storage: Store the waste container upright in a designated, secure, cool, and well-ventilated

area[3]. Place the primary container inside secondary containment (such as a Nalgene or
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polypropylene tub) to capture any accidental leaks[3][4].

Method B: Advanced Aqueous Effluent Treatment
(Fenton Oxidation)
For laboratories generating large volumes of aqueous aniline-derivative waste, on-site pre-

treatment may be utilized to degrade the compound and mitigate aquatic toxicity before final

EH&S collection[7].

pH Adjustment: Transfer the aqueous waste to a suitable reaction vessel inside a fume hood.

Adjust the pH of the solution to between 3 and 4 using dilute hydrochloric acid (HCl)[7].

Causality: Acidification protonates the amine group, increasing aqueous solubility and

optimizing the acidic environment required for the generation of hydroxyl radicals in the

subsequent step.

Catalyst Addition: Add ferrous sulfate (FeSO₄) to the solution to act as the reaction

catalyst[7].

Oxidation: Slowly add hydrogen peroxide (H₂O₂) to the solution while stirring continuously[7].

Causality: The Fenton reaction generates highly reactive hydroxyl radicals that

systematically cleave the aromatic ring of the aniline derivative, neutralizing the toxic

pharmacophore.

Warning: This reaction is highly exothermic; the addition rate must be strictly controlled to

prevent boiling or splashing[7].

Neutralization & Collection: Once the reaction is complete and the solution cools, neutralize

the treated effluent. Test for residual aniline before transferring the liquid to a dedicated

hazardous waste container for final licensed disposal[7].

Disposal Workflow Diagram
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Workflow for the classification, pre-treatment, and disposal of 3-Methoxy-5-phenylaniline
waste.
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References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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